Cas no 19690-68-7 (1,2,3,4-Cyclopentanetetramethanol(8CI))

• Product Name: 1,2,3,4-Cyclopentanetetramethanol(8CI)
• CAS No: 19690-68-7
• MF: C₉H₁₈O₄
• MW: 190.236823558807
• CID: 123710
• PubChem ID: 12246930
• Update Time: 2025-04-18

1,2,3,4-Cyclopentanetetramethanol(8CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-Cyclopentanetetramethanol(8CI)
• [2,3,4-tris(hydroxymethyl)cyclopentyl]methanol
• 19690-68-7
• DTXSID60482227
• 1,2,3,4-Cyclopentanetetramethanol
• SCHEMBL8626797

• Inchi： 1S/C9H18O4/c10-2-6-1-7(3-11)9(5-13)8(6)4-12/h6-13H,1-5H2
• InChI Key： UBHWOTAUDZDMRM-UHFFFAOYSA-N
• SMILES： OCC1C(CO)CC(CO)C1CO

Computed Properties

• Exact Mass: 190.12054
• Monoisotopic Mass: 190.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• PSA: 80.92